Cas no 1314394-17-6 (3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one)

• Product Name: 3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one
• CAS No: 1314394-17-6
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 2122492
• Update Time: 2023-08-04

3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminobenzyl)-1-phenylpyridazin-4(1H)-one
• LLZJMVYCTGISNP-UHFFFAOYSA-N
• 4(1H)-Pyridazinone, 3-[(3-aminophenyl)methyl]-1-phenyl-
• 3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one

• Inchi： 1S/C17H15N3O/c18-14-6-4-5-13(11-14)12-16-17(21)9-10-20(19-16)15-7-2-1-3-8-15/h1-11H,12,18H2
• InChI Key： LLZJMVYCTGISNP-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC=CC=2)N=C1CC1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Topological Polar Surface Area: 58.7